Rhenium(IV) oxide

Specification

• CAS No.: 12036-09-8
• Molecular Formula: ReO2; O2Re
• Molecular Weight: 218.21 g/mol
• IUPAC Name: dioxorhenium
• Standard InChI: InChI=1S/2O.Re
• Standard InChI Key: WXBOMIKEWRRKBB-UHFFFAOYSA-N
• SMILES: O=[Re]=O
• Canonical SMILES: O=[Re]=O

Introduction

Physical and Chemical Properties

Basic Properties

Rhenium(IV) oxide possesses a distinctive set of physical and chemical properties that define its behavior and potential applications. The following table summarizes the key properties of this compound:

Property	Value
Chemical Formula	ReO₂
CAS Number	12036-09-8
Molecular Weight	218.21-218.24 g/mol
Appearance	Gray to black crystalline solid/powder
Density	11.4 g/cm³
Melting Point	Decomposes at approximately 1000°C
Water Solubility	Insoluble in water and alkaline solutions
Crystal System	Orthorhombic
Space Group	Pbcn

The physical state of ReO₂ is characterized by its relatively high density and stability at moderate temperatures, making it suitable for applications requiring thermal resistance. Its insolubility in water is a significant property that influences its chemical behavior and limits its reactivity in aqueous environments.

Crystal Structure

Rhenium(IV) oxide adopts a rutile-type crystal structure, similar to that observed in titanium dioxide (TiO₂). This structure consists of a three-dimensional network in which each rhenium atom is coordinated to six oxygen atoms, forming a slightly distorted octahedral arrangement. Simultaneously, each oxygen atom is coordinated to three rhenium atoms in a triangular planar configuration.

The crystal structure plays a crucial role in determining many of the compound's physical properties, including its electrical conductivity and catalytic activity. The orthorhombic crystal system with space group Pbcn provides specific symmetry properties that influence the material's behavior in various applications.

Solubility and Stability

One of the distinctive characteristics of ReO₂ is its limited solubility in aqueous solutions. Experimental studies have determined that the solubility of ReO₂ in water falls in the range of 4×10⁻⁷ to 10⁻⁶ mol L⁻¹, classifying it as weakly soluble. This property suggests that Re(IV) can be found in noticeable concentrations in aqueous solutions even under anoxic conditions, which has implications for its environmental behavior and potential applications in aqueous systems.

7 ReO₂ → 2 Re₂O₇ + 3 Re

This thermal behavior has significant implications for high-temperature applications and processing methods.

Electronic Properties

Recent studies have revealed intriguing electronic properties of ReO₂, particularly related to its band structure. Research has identified hourglass-type dispersion in its bulk electronic structure, dictated by its nonsymmorphic space group. Due to time reversal and inversion symmetries, each band exhibits an additional two-fold degeneracy, making the neck crossing-point of the hourglass four-fold degenerate.

Near the Fermi level, the neck crossing-point traces out what researchers term a "Dirac chain"—a chain of connected four-fold-degenerate Dirac loops—in momentum space. These unique electronic characteristics position ReO₂ as a potential material for advanced electronic applications, particularly in the field of topological materials.

Band gap studies of ReO₂ nanoparticles have reported values of approximately 4.71 eV for Re/ReO₃ mixtures and 4.36 eV for pure ReO₃ nanoparticles. These wide bandgap values suggest potential applications in semiconductor devices, optoelectronic devices, photodetectors, and chemical sensors.

Synthesis Methods

Comproportionation Reaction

One of the primary methods for synthesizing ReO₂ is through a comproportionation reaction involving rhenium heptoxide (Re₂O₇) and metallic rhenium. This reaction can be represented by the following equation:

2 Re₂O₇ + 3 Re → 7 ReO₂

This approach leverages the tendency of compounds with elements in higher and lower oxidation states to react and form products with intermediate oxidation states. The reaction conditions typically require elevated temperatures and controlled atmospheres to achieve the desired product purity and yield.

Chemical Transport Method

For obtaining high-quality single crystals of ReO₂, the chemical transport method has proven effective. This technique utilizes iodine as a transporting agent, facilitating the movement of rhenium and oxygen species through the gas phase to form crystalline ReO₂. The process can be represented by the following equilibrium:

ReO₂ + I₂ ⇌ ReO₂I₂

This method allows for the controlled growth of ReO₂ crystals with well-defined structures, which is particularly important for applications requiring high-purity materials or specific crystal orientations.

Advanced Synthesis Techniques

Recent developments in materials science have introduced novel approaches to synthesizing ReO₂, particularly in nanoparticle form. One innovative method employs femtosecond pulsed laser ablation in liquid (fsPLAL) to produce rhenium/rhenium oxide nanoparticles in ultrapure water. This technique can yield either a mixture of Re/ReO₃ nanoparticles or pure ReO₃ nanoparticles, depending on the laser parameters and processing conditions.

The fsPLAL method produces spherical particles with sizes ranging from approximately 20 nm to 60 nm, offering control over particle morphology and composition. These advanced synthesis techniques expand the potential applications of ReO₂ by enabling the production of nanomaterials with tailored properties.

Chemical Reactions

Disproportionation

As mentioned earlier, ReO₂ undergoes disproportionation at elevated temperatures, forming Re₂O₇ and metallic Re. This reaction represents a significant aspect of its high-temperature chemistry and has implications for its processing and application in high-temperature environments.

The disproportionation reaction suggests that ReO₂ exists in a thermodynamically intermediate state between the metal and its highest oxide, with the +4 oxidation state demonstrating conditional stability dependent on temperature and other environmental factors.

Reactions with Oxidizing and Reducing Agents

ReO₂ exhibits specific reactivity patterns with oxidizing and reducing agents. When exposed to oxidizing acids or alkaline hydrogen peroxide, it forms rhenates, compounds containing rhenium in higher oxidation states. This behavior demonstrates the compound's capacity to undergo oxidation under appropriate conditions.

Under reducing conditions, particularly in hydrogen atmospheres, studies have shown that Re²⁺ species derived from ReO₂ can remain stable on surfaces up to temperatures around 330°C, while Re𝛿⁺ species (where δ is approximately 1) can persist even at temperatures as high as 550°C. This stability under reducing conditions has implications for catalytic applications where controlled oxidation state changes are desired.

Reactions in Alkaline Media

In molten sodium hydroxide, ReO₂ reacts to form sodium rhenate through the following reaction:

2 NaOH + ReO₂ → Na₂ReO₃ + H₂O

This reaction demonstrates the compound's behavior in strongly alkaline environments and provides a route to rhenate compounds that have their own suite of applications and properties.

Applications

Catalytic Applications

Rhenium(IV) oxide serves primarily as a catalyst in various chemical reactions, capitalizing on its ability to undergo reversible changes in oxidation state between +4 and higher states such as +6 or +7. This redox flexibility enables ReO₂ to facilitate electron transfer processes critical to many catalytic reactions.

Recent research has explored the application of rhenium catalysts in the dehydration and deoxydehydration (DODH) of biomass-derived alcohols and polyols to produce olefins. These processes represent sustainable routes for converting renewable biomass sources into valuable chemical products. Rhenium-mediated systems have demonstrated high selectivity and activity in these transformations, outperforming classical acid-catalyzed dehydration reactions.

Additionally, researchers have investigated the role of rhenium as a dopant in other catalyst systems. For instance, rhenium-doped iridium(IV) oxide (IrO₂) catalysts have shown superior catalytic activity and long-term stability for water oxidation reactions. The presence of rhenium in these systems suppresses IrO₂ crystallization and modifies the coordination environment, enhancing performance in oxygen evolution reactions.

Materials Science Applications

The unique properties of ReO₂ make it suitable for various materials science applications. Its high thermal stability and specific electronic characteristics position it as a potential component in high-temperature materials and electronic devices.

ReO₂ is described as a highly insoluble and thermally stable rhenium source suitable for glass, optic, and ceramic applications. These applications leverage the compound's stability and physical properties to enhance the performance of composite materials.

The electronic properties of ReO₂, particularly its hourglass Dirac chain metal characteristics, suggest potential applications in advanced electronic devices utilizing topological materials. These unique electronic structures could enable novel functionalities in quantum computing, spintronics, and other emerging technologies.

Biomedical Applications

An emerging area of research involves the potential biomedical applications of rhenium compounds, including ReO₂. Studies have explored the use of rhenium and rhenium oxide nanoparticles as cancer therapeutics, leveraging synchrotron and synchrocyclotron radiations to enhance their efficacy.

The development of Re/ReO₃ nanoparticles with controlled size distributions and specific optical properties opens avenues for photonic applications in biomedical imaging and therapy. The broad absorption bands of these nanoparticles (from 350 nm to 850 nm) make them promising candidates for sensors, diodes, and solar cell applications.

Furthermore, the chemical similarity between rhenium and technetium enables the development of rhenium-based radiopharmaceuticals that build upon established technetium chemistry used in diagnostic medicine. This parallelism facilitates the translation of diagnostic technetium compounds into therapeutic rhenium analogs.

Research Developments

Electronic Structure Studies

Advanced spectroscopic techniques have provided detailed insights into the electronic structure of ReO₂ and related rhenium oxides. X-ray absorption near-edge structure (XANES) studies using the Re L and M absorption edges have allowed for a concomitant understanding of both the oxidation state and local symmetry in these compounds.

These studies compare experimental results with ab initio simulations, achieving good agreement in most cases. The research highlights the importance of appropriate cluster size selection and calculation methods for accurately reproducing the recorded spectra, which in turn provides valuable information about the electronic structure of ReO₂.

Comparative Studies with Other Rhenium Oxides

Research comparing the properties of various rhenium oxides has yielded important insights into the unique characteristics of ReO₂. Experimental studies on the dissolution of rhenium oxides in different oxidation states (+VII, +IV, and +III) under oxidizing and anoxic conditions have shown distinct solubility patterns.

The results confirm that Re(VII) in the form of ReO₄⁻ exhibits very high solubility under conditions found in radioactive waste storage. In contrast, Re(III) oxide (Re₂O₃) is unstable in aqueous solutions, making the existence of Re(III) in surface conditions unlikely. ReO₂, with its weak but measurable solubility, occupies an intermediate position that allows for noticeable concentrations in aqueous solutions even under anoxic conditions.

Nanoparticle Formulations

Recent advances in nanomaterial synthesis have facilitated the development of ReO₂ nanoparticles with controlled properties. Research has demonstrated that rhenium/rhenium oxide nanoparticles can be produced using femtosecond pulsed laser ablation in liquid, yielding particles with spherical morphology and sizes ranging from 20 to 60 nm.

These nanoparticles exhibit promising optical properties, with broad bandgap values of 4.71 eV for Re/ReO₃ mixtures and 4.36 eV for pure ReO₃ nanoparticles. Such wide bandgap materials find applications in semiconductor devices, optoelectronic components, photodetectors, and chemical sensors.

The potential for forming mixed-phase nanoparticles (Re/ReO₃) or phase-pure nanoparticles by adjusting synthesis parameters offers a versatile approach to tailoring material properties for specific applications. The research suggests that pure ReO₃ nanoparticles can be produced in high laser fluence regimes, while mixed phases result from other processing conditions.